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Compound Focus: Quizalofop-P

CAS No.: 100646-51-3

Cat. No.: S001433

Herbicide Profile & Mechanism of Action

Quizalofop-P is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (AOPP)

family. Its primary characteristics and mode of action are summarized below.

Attribute Description

Common Quizalofop-P [1]

Name

Chemical Aryloxyphenoxypropionate (AOPP) [2]
Group

Molecular Acetyl CoA Carboxylase (ACCase) [3] [2]
Target

Mechanism of  Inhibits the ACCase enzyme, disrupting fatty acid synthesis. It is absorbed through
Action stems and leaves, translocates throughout the plant, and accumulates in meristematic
tissues, leading to plant necrosis [1] [2].

Selectivity Highly selective between grass weeds (target) and dicotyledonous crops (safe) [1].

The following diagram illustrates the conceptual workflow for assessing herbicide selectivity, which involves

determining dose-response curves for both weeds and crops to calculate a quantitative Selectivity Index.
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Experimental Data on Efficacy and Crop Safety

While a full comparative table with multiple herbicides is not available, the search results provide crucial
quantitative data on Quizalofop-P's effects, particularly regarding crop safety and environmental

degradation.

Table 1: Experimental Data on Crop Safety and Drift Damage This table consolidates data from a study

on the effects of Quizalofop-P-ethyl drift on corn, a non-target crop [4].
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Spray Volume . . Observed Effect on Corn (14 Days After
Drift Deposition Rate

(L/ha) Spray)

150 1% No symptoms, no plant height inhibition.

150 5% Mild herbicide damage symptoms, no plant

height inhibition.

300 5% Moderate herbicide damage symptoms, slight
plant height inhibition.

450 5% Moderate herbicide damage symptoms,
moderate plant height inhibition.

All Volumes 10% & 30% Severe damage; half or more plants wilted,
severe or complete height inhibition.

Spray Volume  Drift Deposition Rate for 10% Drift Deposition Rate for No Height
(L/ha) Height Inhibition (R1o0) Inhibition (Ro)

150 5.70% 5.05%

300 4.56% 1.23%

450 3.31% 1.86%

Table 2: Environmental Degradation and Sorption Properties This table shows data from a study
comparing the environmental behavior of Quizalofop-P-ethyl and its metabolites in railway soils versus

typical agricultural soils [5].

Mean Half-Life in Mean Sorption Coefficient Mobility & Leaching

Compound . . . . . .
Railway Soils (Kd) in Railway Soils Potential
Quizalofop-P-ethyl Slower than in Not specified, but generally Low (based on the
agricultural soils low parent compound)
Quizalofop-P-acid Slower than in Low High
(Primary Metabolite) agricultural soils
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Mean Half-Life in Mean Sorption Coefficient Mobility & Leaching

Compound . . . . . ;

Railway Soils (Kd) in Railway Soils Potential
2,4-D (Reference Slower than in Low High
Herbicide) agricultural soils

Key Experimental Protocols

For researchers looking to replicate or design similar studies, here are summaries of the methodologies used

in the cited literature.

¢ Bioassay for Drift Damage (Potted Corn Test) [4]:

o Plant Material: Corn plants (e.g., variety Suyu 39) are cultivated in pots until the 3-4 leaf stage.

o Herbicide Application: Quizalofop-P-ethyl is applied using a bioassay spray tower (e.g.,
3WP-2000 model) to control droplet size and distribution precisely.

o Treatment Design: Experiments include different spray volumes (e.g., 150, 300, 450 L/ha) and
drift deposition rates (e.g., 1%, 5%, 10%, 30% of the recommended field dose).

o Data Collection: Symptoms of herbicide damage are recorded at 7 and 14 days after
treatment. Plant height inhibition is measured, and dose-response curves are analyzed to
determine ED (Effective Dose) values.

¢ Soil Degradation and Sorption Study [5]:

o Soil Sampling: Soils are collected from the intended environment (e.g., railway tracks), sieved,
and stored appropriately.

o Incubation Experiment: The herbicide is applied to soil samples, which are then incubated
under controlled conditions.

o Chemical Analysis: Samples are taken at regular intervals. Herbicide and metabolite
concentrations are analyzed using High-Performance Liquid Chromatography (HPLC) with UV
detection or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

o Sorption Test: Batch equilibrium methods are used to determine the sorption coefficient (Kd)
by measuring the concentration of the compound in the soil versus the solution at equilibrium.

Research Implications and Future Directions

The provided data highlights several critical areas for research and development professionals:
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e Crop Selectivity is Context-Dependent: The safety of Quizalofop-P for dicot crops can be
compromised by spray drift. The quantitative thresholds (Ro and R1o) are vital for developing
application guidelines in sensitive settings like intercropping systems [4].

¢ Environmental Persistence Varies: Degradation is slower, and mobility is higher in low-organic
carbon substrates (e.g., railway ballast, sub-soils) compared to agricultural topsoils. This is crucial for
environmental risk assessments when considering uses beyond agriculture [5].

¢ Novel Formulations and Detection: Ongoing research includes developing highly sensitive
fluorescent probes for detecting Quizalofop-P-ethyl in environmental samples [6] and identifying
specific esterase enzymes (e.g., QpeH) for potential bioremediation applications [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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